![molecular formula C10H14ClN3OS B2383142 Propyl({[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]methyl})amine hydrochloride CAS No. 1052543-68-6](/img/structure/B2383142.png)
Propyl({[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]methyl})amine hydrochloride
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Overview
Description
“Propyl({[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]methyl})amine hydrochloride” is a complex organic compound. It likely contains a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms . Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications .
Synthesis Analysis
The synthesis of thiophene derivatives often involves heterocyclization of various substrates . Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of this compound is likely complex due to the presence of multiple functional groups. It likely contains a thiophene ring and an oxadiazole ring, both of which are five-membered heterocyclic rings .Chemical Reactions Analysis
Thiophene derivatives are utilized in various chemical reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Scientific Research Applications
- PTOM has shown promise as a potential drug candidate due to its structural features. Researchers explore its interactions with biological targets, such as receptors or enzymes, aiming to develop novel pharmaceuticals. Investigations include synthesis, pharmacokinetics, and toxicity studies .
- PTOM’s chemical structure suggests potential antimicrobial properties. Researchers investigate its effectiveness against bacteria, fungi, and viruses. Studies may involve in vitro assays, animal models, and clinical trials to assess its therapeutic value .
- PTOM exhibits fluorescence properties, making it useful for sensing applications. Researchers explore its behavior in different solvents, pH conditions, and temperature ranges. Applications include chemical sensors, environmental monitoring, and bioimaging .
- PTOM can serve as a building block for functional materials. Researchers synthesize PTOM-based polymers, nanoparticles, or thin films. These materials find applications in optoelectronics, catalysis, and energy storage .
- PTOM’s ligand properties allow it to form coordination complexes with transition metals. Researchers investigate its binding affinity, stability, and reactivity. These complexes may have catalytic, magnetic, or luminescent properties .
- PTOM participates in various chemical reactions, such as nucleophilic substitutions, cyclizations, and condensations. Researchers explore its synthetic versatility and use it as a precursor for other compounds .
Medicinal Chemistry and Drug Development
Antimicrobial Activity
Photophysical Properties and Sensing Applications
Materials Science and Nanotechnology
Coordination Chemistry and Metal Complexes
Organic Synthesis and Chemical Reactions
Future Directions
Thiophene-based analogs have been of great interest to scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, the study and development of such compounds, including “Propyl({[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]methyl})amine hydrochloride”, may continue to be a significant area of research in the future.
Mechanism of Action
Target of Action
Compounds containing a thiophene nucleus, such as this one, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Mode of Action
Thiophene-based compounds are known to interact with various biological targets, leading to a range of therapeutic effects .
Biochemical Pathways
Thiophene-based compounds have been reported to influence a variety of biological and physiological functions .
Pharmacokinetics
It’s known that the compound is soluble in most organic solvents like alcohol and ether but insoluble in water .
Result of Action
Thiophene-based compounds have been reported to exhibit a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer effects .
Action Environment
It’s known that the compound should be stored in a dark place, sealed in dry, at room temperature .
properties
IUPAC Name |
N-[(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)methyl]propan-1-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3OS.ClH/c1-2-5-11-7-9-12-13-10(14-9)8-4-3-6-15-8;/h3-4,6,11H,2,5,7H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMJSAFYQRRKEQZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=NN=C(O1)C2=CC=CS2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.76 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Propyl({[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]methyl})amine hydrochloride |
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